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Compound of Interest

Compound Name: Sorbitan distearate
CAS No.: 36521-89-8
Cat. No.: B1605813
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
synthesis pathways of sorbitan distearate, a nonionic surfactant widely utilized in the
pharmaceutical, cosmetic, and food industries for its emulsifying, stabilizing, and dispersing
properties. This document adheres to stringent data presentation and visualization
requirements to facilitate advanced research and development.

Chemical Structure and Properties

Sorbitan distearate is a diester of stearic acid and anhydrides of the sugar alcohol sorbitol.[1]
The manufacturing process results in a complex mixture of related molecules rather than a
single pure compound.

Key Identifiers and Properties:
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Property Value Source

[(BR,4S)-4-hydroxy-2-[(1R)-2-
hydroxy-1-

IUPAC Name [2][3]
octadecanoyloxyethyl]oxolan-

3-yl] octadecanoate

CAS Number 36521-89-8 [4][5]16]
Molecular Formula C42H8007 [41051[7]
Molecular Weight 697.08 g/mol [41151[8]

White to light yellow granules
Appearance ) [419]
or waxy solid

N Insoluble in water; soluble in
Solubility ) ) [4117]
various organic solvents

A representative chemical structure of a sorbitan distearate isomer is depicted below:
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Step 1: Dehydration

) Dehydration .
SRkl (Acid Catalyst, 180°C) S

Stearic Acid [——»>

Step 2: Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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